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Introduction

PIK-90 is a potent, cell-permeable small molecule inhibitor that has garnered significant interest
in cancer research and cell signaling studies.[1] It belongs to the class of phosphoinositide 3-
kinase (PI3K) inhibitors, a family of enzymes crucial for regulating a multitude of cellular
processes, including cell growth, proliferation, survival, and metabolism.[2][3] Dysregulation of
the PI3K signaling pathway is a common event in various human cancers, making it a prime
target for therapeutic intervention.[2][3] This technical guide provides a comprehensive
overview of the cellular targets of PIK-90, its inhibitory profile, the signaling pathways it
modulates, and detailed experimental protocols for its characterization.

Primary Cellular Targets of PIK-90

PIK-90 is a dual inhibitor, primarily targeting two key classes of enzymes: the phosphoinositide
3-kinases (PI3Ks) and the DNA-dependent protein kinase (DNA-PK).[4][5]
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Phosphoinositide 3-Kinases (PI3Ks)

PIK-90 exhibits potent inhibitory activity against multiple isoforms of Class | PI3Ks.[1][6][7] The
Class | PI3Ks are heterodimeric enzymes composed of a catalytic subunit (p110) and a
regulatory subunit (p85).[3] There are four isoforms of the p110 catalytic subunit: a, 3, y, and d.
PIK-90 demonstrates a distinct pattern of isoform selectivity, with the highest potency against
the p110a and p110y isoforms.[6][8]

DNA-Dependent Protein Kinase (DNA-PK)

In addition to its effects on PI3Ks, PIK-90 is a potent inhibitor of the DNA-dependent protein
kinase (DNA-PK).[4][5] DNA-PK is a nuclear serine/threonine protein kinase that plays a critical
role in the non-homologous end joining (NHEJ) pathway of DNA double-strand break repair.[5]

Quantitative Inhibitory Profile of PIK-90

The inhibitory potency of PIK-90 against its primary targets and other related kinases has been
quantified through various in vitro kinase assays, with the half-maximal inhibitory concentration
(IC50) being the key parameter.
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Target Kinase IC50 (nM) Reference(s)
Class | PI3Ks

p110a (PIK3CA) 11 [1][4][6]
p110B (PIK3CB) 350 [11[4]
p110y (PIK3CG) 18 [4]6]
p110d (PIK3CD) 58 [4][6]
DNA-PK 13 [4]
Other Kinases

mTORC1 1050 [4]
PI3KC2a 47 [4]
PI3KC2B 64 [4]
hsVPS34 830 [4]
ATM 610 [4]
ATR 3100 [4]

Signaling Pathways Modulated by PIK-90

By inhibiting PI3Ks and DNA-PK, PIK-90 effectively modulates critical cellular signaling

pathways involved in cell survival, proliferation, and DNA repair.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth and survival.[9] Upon

activation by growth factors, PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2)

to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger,

recruiting and activating downstream effectors, most notably the serine/threonine kinase Akt.

Activated Akt, in turn, phosphorylates a myriad of substrates, leading to the activation of the

mammalian target of rapamycin (mTOR) and the promotion of cell survival and proliferation
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while inhibiting apoptosis.[9] PIK-90, by inhibiting PI3K, blocks the production of PIP3, thereby
preventing the activation of Akt and the subsequent downstream signaling events.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

